Cas no 1363380-75-9 (Methyl 3-Boc-3-azabicyclo[3.1.1]heptane-6-carboxylate)

• Product Name: Methyl 3-Boc-3-azabicyclo[3.1.1]heptane-6-carboxylate
• CAS No: 1363380-75-9
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD21642061
• CID: 3162546
• PubChem ID: 72208188
• Update Time: 2025-04-21

Methyl 3-Boc-3-azabicyclo[3.1.1]heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-Boc-3-azabicyclo[3.1.1]heptane-6-carboxylate
• CS-0049122
• PB38760
• 3-tert-Butyl 6-methyl 3-azabicyclo[3.1.1]heptane-3,6-dicarboxylate
• 3-tert-butyl 7-methyl 3-azabicyclo[3.1.1]heptane-3,7-dicarboxylate
• SY097991
• Methyl 3-Boc-3-azabicyclo-[3.1.1]heptane-6-carboxylate
• SB19976
• 1363380-75-9
• O3-tert-Butyl O6-methyl 3-azabicyclo[3.1.1]heptane-3,6-dicarboxylate
• AS-34346
• 3-O-tert-butyl 6-O-methyl 3-azabicyclo[3.1.1]heptane-3,6-dicarboxylate
• SCHEMBL23215878
• AKOS025291174
• 3-tert-Butyl6-methyl3-azabicyclo[3.1.1]heptane-3,6-dicarboxylate
• MFCD21642061
• 3-(tert-Butyl) 6-methyl 3-azabicyclo[3.1.1]heptane-3,6-dicarboxylate

• MDL： MFCD21642061
• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(16)14-6-8-5-9(7-14)10(8)11(15)17-4/h8-10H,5-7H2,1-4H3
• InChI Key： ZKYRFBYZYPHCPA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2CN(C(=O)OC(C)(C)C)CC1C2)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų